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Compound of Interest

Compound Name: Carboplatin-d4

Cat. No.: B15557316 Get Quote

An In-depth Technical Guide to Carboplatin-d4
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Carboplatin-d4, a deuterated analog of the

widely used anticancer drug Carboplatin. It is primarily intended for professionals in the fields of

pharmaceutical research, clinical diagnostics, and drug metabolism studies who utilize stable

isotope-labeled internal standards for quantitative analysis.

Introduction to Carboplatin-d4
Carboplatin-d4 is the deuterium-labeled form of Carboplatin, an alkylating agent belonging to

the platinum-based chemotherapy drugs.[1][2] In Carboplatin-d4, four hydrogen atoms on the

cyclobutane ring of the 1,1-cyclobutanedicarboxylato ligand have been replaced with deuterium

atoms. This isotopic substitution results in a molecule with a higher molecular weight than its

non-deuterated counterpart, while maintaining nearly identical chemical and physical

properties.

The primary and critical application of Carboplatin-d4 is as an internal standard in bioanalytical

methods, particularly in liquid chromatography-tandem mass spectrometry (LC-MS/MS), for the

precise quantification of Carboplatin in biological matrices such as plasma and tissue

homogenates.[1][3] Its use is essential for correcting for variations in sample preparation and

instrument response, thereby ensuring the accuracy and reliability of pharmacokinetic and

therapeutic drug monitoring studies.
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Chemical Structure and Properties
The chemical structure of Carboplatin-d4 is characterized by a central platinum atom

coordinated to two ammine ligands and a bidentate 1,1-cyclobutane-d4-dicarboxylato ligand.
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Caption: Chemical structure of Carboplatin-d4.

Quantitative Data Summary
Property Value

Chemical Formula C₆H₈D₄N₂O₄Pt

Molecular Weight 375.27 g/mol

Purity ≥98%

Appearance Solid

Solubility Slightly soluble in water and methanol

Storage Temperature -20°C

Unlabeled CAS Number 41575-94-4
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Synthesis Pathway
The synthesis of Carboplatin-d4 is analogous to that of Carboplatin, with the key difference

being the use of a deuterated precursor for the cyclobutane ring. The general synthetic route

involves the reaction of a platinum(II) complex with a deuterated 1,1-cyclobutanedicarboxylic

acid.

cis-Diamminediiodoplatinum(II) Silver Nitrate
(in water) cis-Diamminediaquaplatinum(II) nitrate 1,1-Cyclobutane-d4-

dicarboxylic Acid Carboplatin-d4
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Caption: Generalized synthesis pathway for Carboplatin-d4.

Experimental Protocols: Quantification of
Carboplatin in Human Plasma using LC-MS/MS
This section details a typical experimental protocol for the quantitative analysis of Carboplatin

in human plasma using Carboplatin-d4 as an internal standard. This method is crucial for

pharmacokinetic studies and therapeutic drug monitoring.

Materials and Reagents
Carboplatin analytical standard

Carboplatin-d4 (internal standard)

Acetonitrile (HPLC grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (with anticoagulant)

Sample Preparation
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A protein precipitation method is commonly employed for sample clean-up.[4]

100 µL Human Plasma

Spike with Carboplatin-d4
(Internal Standard)

Add 300 µL Acetonitrile

Vortex Mix (1 min)

Centrifuge (10,000 x g, 5 min)

Transfer Supernatant

Evaporate to Dryness
(Nitrogen Stream)

Reconstitute in 100 µL
Mobile Phase

Inject into LC-MS/MS

Click to download full resolution via product page

Caption: Experimental workflow for plasma sample preparation.

Liquid Chromatography Conditions
HPLC System: A standard high-performance liquid chromatography system.
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Column: A C18 reversed-phase column (e.g., 100 x 2.0 mm, 5 µm) is often used.[4]

Mobile Phase A: 0.1% Formic acid in water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping

up to a high percentage of Mobile Phase B to elute the analyte, followed by re-equilibration.

Flow Rate: 0.3 mL/min.[4]

Injection Volume: 5 µL.

Mass Spectrometry Conditions
Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Mode: Positive electrospray ionization (ESI+).

Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Carboplatin: The precursor ion ([M+H]⁺) is m/z 372.0. A common product ion for

quantification is m/z 294.1, corresponding to the loss of the cyclobutanedicarboxylato

ligand.

Carboplatin-d4: The precursor ion ([M+H]⁺) is m/z 376.0. The corresponding product ion

for quantification is m/z 298.1.

Mechanism of Action
As an analog of Carboplatin, Carboplatin-d4 is expected to exhibit the same mechanism of

action. Following administration, the dicarboxylato ligand is slowly hydrolyzed, allowing the

platinum atom to form covalent bonds with DNA, primarily at the N7 position of guanine and

adenine residues. This leads to the formation of intrastrand and interstrand DNA crosslinks,

which inhibit DNA replication and transcription, ultimately inducing apoptosis in rapidly dividing

cancer cells.
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Conclusion
Carboplatin-d4 is an indispensable tool for researchers and clinicians involved in the

development and therapeutic monitoring of Carboplatin. Its use as an internal standard in LC-

MS/MS assays provides the necessary accuracy and precision for reliable quantification in

complex biological matrices. The detailed protocols and data presented in this guide are

intended to support the effective implementation of Carboplatin-d4 in analytical workflows.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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